
An In-depth Technical Guide to Dimethyl 3-
bromo-2-oxopentanedioate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Dimethyl 3-bromo-2-

oxopentanedioate

Cat. No.: B180679 Get Quote

CAS Number: 148728-48-7

This technical guide provides a comprehensive overview of Dimethyl 3-bromo-2-
oxopentanedioate, a key intermediate in organic synthesis. The document is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry.

Chemical and Physical Properties
Dimethyl 3-bromo-2-oxopentanedioate is a halogenated keto-diester. The following tables

summarize its key physical and computational properties based on available data.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 148728-48-7 [1]

Molecular Formula C₇H₉BrO₅ [1]

Molecular Weight 253.05 g/mol [1]

Purity ≥95% [2]

Appearance Not specified -

Storage Temperature Ambient Storage [2]

Table 2: Computational Data

Descriptor Value Source

InChI

1S/C7H9BrO5/c1-12-5(9)3-

4(8)6(10)7(11)13-2/h4H,3H2,1-

2H3

[2]

InChIKey
MILNARYFLZZSHA-

UHFFFAOYSA-N
[2]

SMILES COC(=O)C(C(=O)OC)C(C)Br -

Safety Information
This compound is associated with the following hazard statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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The signal word for this chemical is "Warning".[2] Appropriate personal protective equipment

(PPE) should be used when handling this compound.

Experimental Protocols
Dimethyl 3-bromo-2-oxopentanedioate is a valuable synthetic intermediate. The following

sections detail its synthesis and a key reaction.

Synthesis of Dimethyl 3-bromo-2-oxopentanedioate
A known method for the synthesis of Dimethyl 3-bromo-2-oxopentanedioate involves the

bromination of Dimethyl 2-oxopentanedioate.

Experimental Protocol:

Materials:

Dimethyl 2-oxopentanedioate

Copper(II) bromide (CuBr₂)

Ethyl acetate (EtOAc)

Chloroform (CHCl₃)

Procedure:

A solution of Dimethyl 2-oxopentanedioate in chloroform is prepared.

This solution is added to a solution of copper(II) bromide in ethyl acetate at room

temperature.

The reaction mixture is heated to reflux.

Upon completion of the reaction, the mixture is worked up to isolate the desired product,

Dimethyl 3-bromo-2-oxopentanedioate.

Diagram 1: Synthesis Workflow
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Dimethyl 3-bromo-2-oxopentanedioate.

Dehydrobromination to Dimethyl (E)-2-oxoglutaconate
Dimethyl 3-bromo-2-oxopentanedioate serves as a precursor to Dimethyl (E)-2-

oxoglutaconate through a dehydrobromination reaction. This elimination reaction introduces a

double bond into the molecule. While the specific experimental details from the primary

literature were not accessible, the general transformation is outlined below.

Conceptual Protocol:

Reactant: Dimethyl 3-bromo-2-oxopentanedioate

Reagent: A suitable base to facilitate the elimination of hydrogen bromide.
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Solvent: An appropriate organic solvent.

Procedure: The base is added to a solution of Dimethyl 3-bromo-2-oxopentanedioate in

the chosen solvent. The reaction is stirred, likely at a specific temperature, until completion.

An aqueous work-up followed by extraction and purification would yield the desired Dimethyl

(E)-2-oxoglutaconate.

Diagram 2: Dehydrobromination Reaction

Dimethyl 3-bromo-2-oxopentanedioate

Dehydrobromination
(Elimination of HBr)

Base

Dimethyl (E)-2-oxoglutaconate

Click to download full resolution via product page

Caption: Conceptual workflow for the dehydrobromination of Dimethyl 3-bromo-2-
oxopentanedioate.

Applications in Research and Development
The primary utility of Dimethyl 3-bromo-2-oxopentanedioate lies in its role as a versatile

building block in organic synthesis. Its reactivity allows for the introduction of further

functionality, making it a valuable precursor for more complex molecules. The resulting product

of its dehydrobromination, Dimethyl (E)-2-oxoglutaconate, is also a useful intermediate in the

synthesis of various heterocyclic compounds.

Conclusion
Dimethyl 3-bromo-2-oxopentanedioate is a key chemical intermediate with well-defined

properties and synthetic utility. This guide provides essential technical data and experimental
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context for its synthesis and subsequent reactions, aiming to support researchers and

scientists in their endeavors within drug discovery and chemical development. Further

investigation into its potential biological activities could unveil new applications for this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl 3-bromo-2-oxopentanedioate | CAS 148728-48-7 | Chemical-Suppliers
[chemical-suppliers.eu]

2. DIMETHYL 3-BROMO-2-OXOPENTANEDIOATE | 148728-48-7 [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl 3-bromo-2-
oxopentanedioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180679#dimethyl-3-bromo-2-oxopentanedioate-cas-
number-148728-48-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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